Cas no 428518-38-1 (3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-
• CAS No: 428518-38-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 326866
• PubChem ID: 7141945
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-ethyl-5-oxo-, (3S)-
• 3-Pyrrolidinecarboxylicacid,1-ethyl-5-oxo-,(3S)-(9CI)
• AC1OG6D7
• DTXSID60428004
• (S)-1-Ethyl-5-oxopyrrolidine-3-carboxylic acid
• 428518-38-1

• Inchi： 1S/C7H11NO3/c1-2-8-4-5(7(10)11)3-6(8)9/h5H,2-4H2,1H3,(H,10,11)/t5-/m0/s1
• InChI Key： BNPUQHZYYWBHSW-YFKPBYRVSA-N
• SMILES： O=C1C[C@H](C(=O)O)CN1CC

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines